8-[(3-Chloro-2-butenyl)sulfanyl]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione
8-[(3-Chloro-2-butenyl)sulfanyl]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
301354-14-3
VCID:
VC0413970
InChI:
InChI=1S/C18H27ClN4O2S/c1-4-5-6-7-8-9-11-23-14-15(22(3)17(25)21-16(14)24)20-18(23)26-12-10-13(2)19/h10H,4-9,11-12H2,1-3H3,(H,21,24,25)/b13-10+
SMILES:
CCCCCCCCN1C2=C(N=C1SCC=C(C)Cl)N(C(=O)NC2=O)C
Molecular Formula:
C18H27ClN4O2S
Molecular Weight:
399g/mol
8-[(3-Chloro-2-butenyl)sulfanyl]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 301354-14-3
Main Products
VCID: VC0413970
Molecular Formula: C18H27ClN4O2S
Molecular Weight: 399g/mol
![8-[(3-Chloro-2-butenyl)sulfanyl]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione - 301354-14-3](/images/no_structure.jpg)
| CAS No. | 301354-14-3 |
|---|---|
| Product Name | 8-[(3-Chloro-2-butenyl)sulfanyl]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C18H27ClN4O2S |
| Molecular Weight | 399g/mol |
| IUPAC Name | 8-[(E)-3-chlorobut-2-enyl]sulfanyl-3-methyl-7-octylpurine-2,6-dione |
| Standard InChI | InChI=1S/C18H27ClN4O2S/c1-4-5-6-7-8-9-11-23-14-15(22(3)17(25)21-16(14)24)20-18(23)26-12-10-13(2)19/h10H,4-9,11-12H2,1-3H3,(H,21,24,25)/b13-10+ |
| Standard InChIKey | ZPYDXLSKIUPCMR-JLHYYAGUSA-N |
| Isomeric SMILES | CCCCCCCCN1C2=C(N=C1SC/C=C(\C)/Cl)N(C(=O)NC2=O)C |
| SMILES | CCCCCCCCN1C2=C(N=C1SCC=C(C)Cl)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCCN1C2=C(N=C1SCC=C(C)Cl)N(C(=O)NC2=O)C |
| PubChem Compound | 5753943 |
| Last Modified | Nov 11 2021 |
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